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Compound of Interest

Compound Name: Mdpbp

Cat. No.: B1660546 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for handling 3',4'-Methylenedioxy-α-

pyrrolidinobutiophenone (MDPBP), a psychoactive substance of the cathinone class. Given the

limited publicly available toxicological data, this compound must be treated as highly potent

and hazardous. All personnel must adhere to strict safety protocols to minimize exposure risk.

Chemical and Physical Properties
Proper identification and understanding of a compound's properties are foundational to its safe

handling.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1660546?utm_src=pdf-interest
https://www.benchchem.com/product/b1660546?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1660546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Full Chemical Name 3',4'-Methylenedioxy-α-pyrrolidinobutiophenone

Abbreviation MDPBP

CAS Number 784985-33-7[1][2][3]

Molecular Formula C₁₅H₁₉NO₃[1][2][3][4]

Molar Mass 261.32 g/mol [1][3][4]

Appearance Crystalline solid

Solubility
DMSO: ~0.5 mg/mLEthanol: ~1 mg/mLPBS (pH

7.2): ~10 mg/mL

Storage Store at -20°C[4]

Stability ≥ 5 years at -20°C[4]

Hazard Identification and Safety Precautions
MDPBP is classified as a hazardous substance. A Safety Data Sheet (SDS) for the

hydrochloride salt of MDPBP indicates that it is toxic if swallowed, in contact with skin, or if

inhaled. The GHS hazard pictograms associated with this compound include the skull and

crossbones, and the signal word is "Danger".

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.
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P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P361: Take off immediately all contaminated clothing.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to create a barrier between the researcher and

the hazardous compound. The following PPE should be worn at all times when handling

MDPBP:

PPE Category Specific Requirements

Hand Protection
Chemical-resistant gloves (e.g., nitrile), double-

gloving is recommended.

Body Protection

A disposable gown or lab coat that is resistant to

chemicals. For larger quantities or when there is

a risk of splashing, a chemical-resistant apron or

coveralls should be used.

Eye/Face Protection

Safety glasses with side shields or chemical

safety goggles. A face shield should be used in

addition to goggles when there is a significant

risk of splashing.

Respiratory Protection

Work should be conducted in a certified

chemical fume hood or other ventilated

enclosure. If there is a risk of aerosol generation

and engineering controls are not sufficient, a

NIOSH-approved respirator (e.g., N95 or higher)

appropriate for the potential exposure level

should be used.
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A systematic approach to handling potent compounds like MDPBP is essential to ensure

safety. The following workflow outlines the key steps from preparation to disposal.
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Preparation Phase

Handling Phase

Cleanup & Disposal Phase

Review SDS

Don Appropriate PPE

Prepare Fume Hood

Tare Weighing Vessel

Weigh MDPBP

Dissolve/Dilute

Perform Experiment

Decontaminate Surfaces

Segregate Waste

Dispose of Waste

Doff PPE
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Hierarchy of Controls

Elimination/Substitution
(Not feasible for this research)

Engineering Controls

Administrative Controls Chemical Fume Hood Ventilated Enclosures

Personal Protective Equipment (PPE) Standard Operating Procedures (SOPs) Training Restricted Access

Gloves Goggles/Face Shield Respirator Lab Coat/Gown

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1660546#personal-protective-equipment-for-
handling-mdpbp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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